Durable proteo-hybrid vesicles for the extended functional lifetime of membrane proteins in bionanotechnology†

Chemical Communications Pub Date: 2016-08-16 DOI: 10.1039/C6CC04207D

Abstract

The full capabilities of membrane proteins in bionanotechnology can only be realised through improvements in their reconstitution environments that combine biocompatibility to support function and durability for long term stability. We demonstrate that hybrid vesicles composed of natural phospholipids and synthetic diblock copolymers have the potential to achieve these criteria.

Graphical abstract: Durable proteo-hybrid vesicles for the extended functional lifetime of membrane proteins in bionanotechnology
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